Cas no 1260776-60-0 (1-(4-methoxy-2-methylphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(4-methoxy-2-methylphenyl)cyclopentane-1-carboxylic acid
• CAS No: 1260776-60-0
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 5905010
• PubChem ID: 165664220
• Update Time: 2025-06-27

1-(4-methoxy-2-methylphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-(4-methoxy-2-methylphenyl)-
• 1-(4-methoxy-2-methylphenyl)cyclopentane-1-carboxylic acid
• 1260776-60-0
• EN300-1843096

• Inchi： 1S/C14H18O3/c1-10-9-11(17-2)5-6-12(10)14(13(15)16)7-3-4-8-14/h5-6,9H,3-4,7-8H2,1-2H3,(H,15,16)
• InChI Key： BJYYIVCZOMLCPI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2C)(C(O)=O)CCCC1

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 390.5±37.0 °C(Predicted)
• pka: 4.55±0.20(Predicted)

Additional information on 1-(4-methoxy-2-methylphenyl)cyclopentane-1-carboxylic acid

Professional Introduction to 1-(4-methoxy-2-methylphenyl)cyclopentane-1-carboxylic Acid (CAS No. 1260776-60-0)

1-(4-methoxy-2-methylphenyl)cyclopentane-1-carboxylic acid, identified by its CAS number 1260776-60-0, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a cyclopentane ring substituted with a phenyl group and an ester functionality, has garnered attention due to its structural complexity and potential biological activities. The presence of both 4-methoxy and 2-methyl substituents on the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for further derivatization and study.

The synthesis of 1-(4-methoxy-2-methylphenyl)cyclopentane-1-carboxylic acid involves multi-step organic transformations, typically starting from readily available aromatic precursors. The introduction of the cyclopentane moiety into the molecular structure can be achieved through various cyclization reactions, such as the Dieckmann condensation or intramolecular Friedel-Crafts alkylation. These synthetic routes highlight the compound's versatility and the synthetic chemist's ability to manipulate complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing cyclopentane rings due to their unique conformational flexibility and ability to interact with biological targets in distinct ways compared to more rigid aromatic systems. The 4-methoxy-2-methylphenyl substituent in 1-(4-methoxy-2-methylphenyl)cyclopentane-1-carboxylic acid particularly contributes to its potential bioactivity by influencing both electronic distribution and steric hindrance around the molecule. This has led to its investigation as a lead compound in various drug discovery programs.

One of the most compelling areas of research involving 1-(4-methoxy-2-methylphenyl)cyclopentane-1-carboxylic acid is its exploration as a precursor for more complex pharmacophores. By modifying the ester functionality or introducing additional substituents, researchers can generate derivatives with enhanced binding affinity or altered pharmacokinetic profiles. For instance, recent studies have demonstrated that analogs of this compound exhibit promising activity in preclinical models related to central nervous system disorders, suggesting a potential therapeutic window for further development.

The structural features of 1-(4-methoxy-2-methylphenyl)cyclopentane-1-carboxylic acid also make it an interesting candidate for material science applications. The cyclopentane ring's ability to adopt multiple conformations can influence material properties such as solubility, melting point, and mechanical strength. Consequently, this compound has been studied in the context of developing novel polymers or functional materials that require specific molecular interactions.

In terms of computational studies, molecular modeling techniques have been employed to elucidate the binding modes of 1-(4-methoxy-2-methylphenyl)cyclopentane-1-carboxylic acid with various biological targets. These simulations have provided insights into how the 4-methoxy, 2-methyl, and cyclopentane substituents interact with receptors or enzymes, guiding the design of more potent derivatives. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling rapid screening and optimization of lead compounds.

The chemical stability of 1-(4-methoxy-2-methylphenyl)cyclopentane-1-carboxylic acid is another critical aspect that has been thoroughly investigated. Understanding its degradation pathways under various conditions is essential for both storage recommendations and formulation development. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC have been utilized to monitor its stability over time, providing valuable data for industrial applications.

Economic considerations also play a significant role in the broader context of this compound's utility. The availability of starting materials and synthetic scalability are key factors that influence its commercial viability. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for 1-(< strong >4-methoxy-2-methylphenyl strong >)< strong >cyclopentane-1-carboxylic acid strong >>, aiming to reduce waste generation and energy consumption without compromising yield or purity.

The interdisciplinary nature of research involving 1-(< strong >4-methoxy-2-methylphenyl strong >)< strong >cyclopentane-1-carboxylic acid strong > underscores its importance across multiple scientific domains. Collaboration between organic chemists, medicinal chemists, biologists, and material scientists has been instrumental in uncovering its diverse applications. As our understanding of molecular interactions continues to evolve, it is likely that new uses for this compound will emerge, further solidifying its place in scientific literature.